Cas no 6206-18-4 (1-[(3R,4S,5R)-4-Bromo-3-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione)

1-[(3R,4S,5R)-4-Bromo-3-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione structure
6206-18-4 structure
Product Name:1-[(3R,4S,5R)-4-Bromo-3-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
CAS No:6206-18-4
MF:C9H11BrN2O5
MW:307.098041772842
CID:503903
Update Time:2023-08-02

1-[(3R,4S,5R)-4-Bromo-3-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyrimidinedione,1-(3-bromo-3-deoxy-b-D-arabinofuranosyl)-
    • 1-(3'-bromo-3'-deoxyarabinofuranosyl)uracil
    • sodium,heptanal,hydrogen sulfite
    • 1-(3-Bromo-3-deoxypentofuranosyl)-4-hydroxypyrimidin-2(1H)-one
    • 1-[(3R,4S,5R)-4-Bromo-3-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
    • Inchi: 1S/C9H11BrN2O5/c10-6-4(3-13)17-8(7(6)15)12-2-1-5(14)11-9(12)16/h1-2,4,6-8,13,15H,3H2,(H,11,14,16)/t4-,6-,7+,8?/m1/s1
    • InChI Key: XMOJQZGVVRHTMQ-STUHELBRSA-N
    • SMILES: Br[C@@H]1[C@@H](CO)OC([C@H]1O)N1C=CC(NC1=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 374
  • XLogP3: -1.1
  • Topological Polar Surface Area: 99.1
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